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Compound of Interest

Compound Name:
Ethyl 2-(4-bromo-2-

nitrophenyl)acetate

Cat. No.: B1324325 Get Quote

Essential Safety and Handling Guide for Ethyl 2-(4-
bromo-2-nitrophenyl)acetate
This guide provides crucial safety and logistical information for the handling and disposal of

Ethyl 2-(4-bromo-2-nitrophenyl)acetate, tailored for researchers, scientists, and

professionals in drug development. Adherence to these protocols is vital for ensuring personal

safety and minimizing environmental impact.

Chemical Profile:

Property Value Source

Molecular Formula C₁₀H₁₀BrNO₄ [1][2]

Molecular Weight 288.09 g/mol [1][2]

Appearance
Off-white solid (based on

similar compounds)
[3]

CAS Number 199328-35-3 [1]
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While a specific Safety Data Sheet (SDS) for Ethyl 2-(4-bromo-2-nitrophenyl)acetate is not

readily available, data from structurally similar compounds such as 4-Nitrophenyl bromoacetate

and Ethyl 2-bromo-(4-bromophenyl)acetate suggest the following potential hazards and

precautionary measures.

Potential Hazards:

Skin Irritation: May cause skin irritation.[3]

Serious Eye Irritation: May cause serious eye irritation.[3]

Respiratory Irritation: May cause respiratory irritation.[3]

Moisture Sensitive: The compound may be sensitive to moisture.[3]

Signal Word: Warning[3]

Hazard Statements:

H315 - Causes skin irritation.[3]

H319 - Causes serious eye irritation.[3]

H335 - May cause respiratory irritation.[3]

Precautionary Statements:

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P264: Wash face, hands, and any exposed skin thoroughly after handling.[3]

P271: Use only outdoors or in a well-ventilated area.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
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P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[3]

P312: Call a POISON CENTER or doctor if you feel unwell.[3]

P362 + P364: Take off contaminated clothing and wash it before reuse.[3]

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[3]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is crucial for the safe handling of this compound. The selection of

appropriate PPE depends on the specific procedures being performed and the potential for

exposure.
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Body Part Recommended Protection Specifications/Standards

Eyes/Face

Safety goggles and a face

shield if there is a risk of

splashing.

Must be compliant with OSHA

29 CFR 1910.133 or European

Standard EN166.[4][5]

Hands

Chemical-resistant gloves.

Nitrile or butyl rubber gloves

are recommended.

Inspect gloves for any signs of

degradation or perforation

before each use.[6][7]

Body

A flame-resistant lab coat worn

over long-sleeved clothing and

full-length pants. A chemical-

resistant apron should be worn

when handling larger

quantities.

Lab coats should be kept

buttoned.[8]

Respiratory

A NIOSH/MSHA-approved

respirator is recommended if

dust is generated or if working

outside of a certified chemical

fume hood.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[5]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential to minimize exposure and ensure safe

handling.

1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in good working

order.[5]

All work with the solid compound and its solutions must be conducted in a certified chemical

fume hood to ensure adequate ventilation.[5]

Gather all necessary PPE and inspect it for integrity.

Have appropriate spill cleanup materials readily available.
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2. Handling:

When handling the solid material, avoid the formation of dust.[5]

Use anti-static weigh paper and a spatula for transfers.[8]

If preparing a solution, slowly add the solid to the solvent in a suitable container within the

fume hood.

Keep the container tightly closed when not in use.[5]

3. Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in the laboratory area.[5]

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[3]

Skin Contact: Wash off immediately with plenty of soap and water while removing all

contaminated clothing and shoes. Get medical attention if irritation persists.[3]

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[3]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Call a physician or poison control center immediately.[4]

Disposal Plan
Proper disposal of Ethyl 2-(4-bromo-2-nitrophenyl)acetate and its containers is crucial to

prevent environmental contamination and ensure regulatory compliance.
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Waste Classification:

This waste is classified as hazardous.[3]

Procedure:

Segregation: All waste contaminated with this compound, including excess reagent, reaction

mixtures, and contaminated materials (e.g., gloves, paper towels), must be collected in a

designated hazardous waste container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "Ethyl 2-(4-bromo-2-nitrophenyl)acetate".

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory, away from incompatible materials. The container must be kept tightly closed.[3]

Disposal: Dispose of the hazardous waste through an approved waste disposal plant,

following all local, regional, and national regulations.[3]

Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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